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Compound of Interest

Compound Name: 5-Ethyl-isoxazole-4-carboxylic acid

Cat. No.: B158690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and handling

information for 5-Ethyl-isoxazole-4-carboxylic acid (CAS No. 134541-03-0). The information

herein is compiled from supplier data and safety information for structurally related compounds.

It is imperative to note that a comprehensive, experimentally verified Safety Data Sheet (SDS)

for this specific compound is not publicly available. Therefore, all handling and safety

procedures should be conducted with caution, treating the substance as potentially hazardous.

Chemical and Physical Properties
Quantitative data for 5-Ethyl-isoxazole-4-carboxylic acid is limited. The following table

summarizes the available information, with some data being predicted.
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Property Value Source

CAS Number 134541-03-0
ChemicalBook[1], Chemical-

Suppliers.com[2]

Molecular Formula C₆H₇NO₃ ChemicalBook[1]

Molecular Weight 141.12 g/mol ChemicalBook[1]

Melting Point 85-87 °C ChemicalBook[1]

Boiling Point 290.4 ± 20.0 °C (Predicted) ChemicalBook[1]

Density 1.273 ± 0.06 g/cm³ (Predicted) ChemicalBook[1]

pKa 2.81 ± 0.10 (Predicted) ChemicalBook[1]

Hazard Identification and Safety Precautions
Due to the lack of specific toxicological data for 5-Ethyl-isoxazole-4-carboxylic acid, the

hazard information is based on predictions and data from similar isoxazole-containing

compounds. The GHS hazard statements provided by suppliers should be considered

provisional.

Predicted Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements should be followed, including:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Handling and Storage
Proper laboratory practices are essential when handling 5-Ethyl-isoxazole-4-carboxylic acid.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Use personal protective equipment (PPE) as detailed in the table below.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b158690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and appropriate footwear.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.

Experimental Protocols: Synthesis of Related
Isoxazole Carboxylic Acids
While a specific experimental protocol for the synthesis of 5-Ethyl-isoxazole-4-carboxylic
acid was not found, the following is a detailed methodology for the synthesis of a structurally

related compound, ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, which can be hydrolyzed to

the corresponding carboxylic acid. This procedure is adapted from Organic Syntheses.[3]

A. Ethyl β-pyrrolidinocrotonate Synthesis:

Combine ethyl acetoacetate (1.00 mole) and pyrrolidine (1.00 mole) in 400 mL of benzene in

a 1-L flask equipped with a Dean-Stark water separator and a condenser.

Place the flask under a nitrogen atmosphere and reflux vigorously for 45 minutes, or until the

theoretical amount of water (18 mL) is collected.

Remove the benzene using a rotary evaporator to yield ethyl β-pyrrolidinocrotonate. This

product can be used in the next step without further purification.

B. Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate Synthesis:

In a 5-L, three-necked flask, dissolve ethyl β-pyrrolidinocrotonate (1.00 mole), 1-nitropropane

(1.29 mole), and triethylamine (400 mL) in 1 L of chloroform.
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Fit the flask with a dropping funnel and a gas-inlet tube, and cool it in an ice bath under a

nitrogen atmosphere.

While stirring, slowly add a solution of phosphorus oxychloride (1.11 mole) in 200 mL of

chloroform from the dropping funnel.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for 1 hour.

Pour the reaction mixture into a 4-L separatory funnel and wash with 1 L of cold water.

Wash the chloroform layer with 6 N hydrochloric acid until the wash remains acidic to remove

amine bases.

Successively wash the chloroform extracts with 5% aqueous sodium hydroxide and

saturated brine.

Dry the chloroform layer over anhydrous magnesium sulfate and filter.

Remove the solvent using a rotary evaporator.

Distill the product under vacuum to yield ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate.

Visualizations
The following diagrams illustrate key logical workflows for handling and risk assessment of 5-
Ethyl-isoxazole-4-carboxylic acid.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area

Obtain and Review SDS (if available)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Handle with Care

Perform Experiment

Collect Waste in Labeled Container

Dispose of Waste According to
Institutional and Local Regulations
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Caption: Safe handling workflow for 5-Ethyl-isoxazole-4-carboxylic acid.
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Hazard Identification

Exposure Assessment

Control Measures

Review and Documentation

Identify Potential Hazards
(Skin/Eye Irritation, Ingestion)

Assess Potential Exposure Routes
(Inhalation, Dermal, Oral)

Assess Quantity and Frequency of Use

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Document Risk Assessment

Review and Update Periodically
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Caption: Risk assessment decision-making for handling 5-Ethyl-isoxazole-4-carboxylic acid.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. All laboratory work should be conducted by trained professionals in

accordance with established safety protocols and regulations. Users should perform their own

risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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